Cas no 365542-65-0 (methyl 2-methoxy-6-[(Z)-2-(4-phenyl-1,2,4-triazol-3-yl)vinyl]benzoate)

• Product Name: methyl 2-methoxy-6-[(Z)-2-(4-phenyl-1,2,4-triazol-3-yl)vinyl]benzoate
• CAS No: 365542-65-0
• MF: C₁₉H₁₇N₃O₃
• MW: 335.356584310532
• CID: 1474106
• PubChem ID: 46735403
• Update Time: 2025-05-19

methyl 2-methoxy-6-[(Z)-2-(4-phenyl-1,2,4-triazol-3-yl)vinyl]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methoxy-6-[(Z)-2-(4-phenyl-1,2,4-triazol-3-yl)vinyl]benzoate
• Benzoic a<wbr>
• Methyl 2-<wbr>
• LogP
• 2-METHOXY-6-[2-(4-PHENYL-4H-[1,2,4]TRIAZOL-3-YL)-VINYL]-BENZOIC ACID METHYL ESTER(CIS)
• MFCD12546800
• 2-Methoxy-6-[2-(4-phenyl-4H-[1,2,4]triazol-3-yl)-vinyl]-benzoic acid methyl ester (cis)
• METHYL 2-METHOXY-6-[(Z)-2-(4-PHENYL-1,2,4-TRIAZOL-3-YL)ETHENYL]BENZOATE
• DTXSID901143256
• METHYL 2-METHOXY-6-[(Z)-2-(4-PHENYL-4H-1,2,4-TRIAZOL-3-YL)ETHENYL]BENZOATE
• AKOS017343666
• 365542-65-0
• Methyl 2-methoxy-6-[(1Z)-2-(4-phenyl-4H-1,2,4-triazol-3-yl)ethenyl]benzoate
• Methyl (Z)-2-methoxy-6-(2-(4-phenyl-4H-1,2,4-triazol-3-yl)vinyl)benzoate

• Inchi： 1S/C19H17N3O3/c1-24-16-10-6-7-14(18(16)19(23)25-2)11-12-17-21-20-13-22(17)15-8-4-3-5-9-15/h3-13H,1-2H3/b12-11-
• InChI Key： JBGQGUUMJYSWFJ-QXMHVHEDSA-N
• SMILES： O(C)C1=CC=CC(/C=C\C2=NN=CN2C2C=CC=CC=2)=C1C(=O)OC

Computed Properties

• Exact Mass: 335.12711
• Monoisotopic Mass: 335.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.191
• Boiling Point: 557.186°C at 760 mmHg
• Flash Point: 290.776°C
• Refractive Index: 1.596
• PSA: 66.24

Additional information on methyl 2-methoxy-6-[(Z)-2-(4-phenyl-1,2,4-triazol-3-yl)vinyl]benzoate

Methyl 2-methoxy-6-[(Z)-2-(4-phenyl-1,2,4-triazol-3-yl)vinyl]benzoate: A Comprehensive Overview

Methyl 2-methoxy-6-[(Z)-2-(4-phenyl-1,2,4-triazol-3-yl)vinyl]benzoate, with the CAS number 365542-65-0, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in various therapeutic areas. The detailed exploration of its chemical properties, synthesis methods, and emerging research applications provides a comprehensive understanding of its value in modern science.

The molecular structure of Methyl 2-methoxy-6-[(Z)-2-(4-phenyl-1,2,4-triazol-3-yl)vinyl]benzoate is highly intricate, featuring a benzoate core substituted with a methoxy group at the 2-position and a vinyl group linked to a 4-phenyl-1,2,4-triazole moiety. This unique arrangement contributes to its distinct pharmacological profile. The presence of the (Z)-configuration at the vinyl double bond adds another layer of complexity, influencing its interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with triazole derivatives. The triazole ring in Methyl 2-methoxy-6-[(Z)-2-(4-phenyl-1,2,4-triazol-3-yl)vinyl]benzoate is particularly noteworthy due to its known bioactivity. Studies have indicated that triazole-containing compounds often exhibit antimicrobial and anti-inflammatory properties. The phenyl group attached to the triazole ring further modulates these effects, making this molecule a promising candidate for drug development.

The synthesis of Methyl 2-methoxy-6-[(Z)-2-(4-phenyl-1,2,4-triazol-3-yl)vinyl]benzoate involves multiple steps, each requiring precise control to ensure high yield and purity. The process typically begins with the preparation of the triazole derivative through cycloaddition reactions. Subsequent steps include the introduction of the vinyl group and the methoxy-substituted benzoate moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired structural features efficiently.

One of the most compelling aspects of Methyl 2-methoxy-6-[(Z)-2-(4-phenyl-1,2,4-triazol-3-y l)vinyl]benzoate is its potential in biomedical applications. Current research suggests that this compound may exhibit inhibitory effects on various enzymes and receptors involved in inflammatory and degenerative diseases. The (Z)-configuration of the vinyl group plays a crucial role in determining its binding affinity to these targets. This has led to investigations into its potential use as an anti-inflammatory agent and in the treatment of neurodegenerative disorders.

Furthermore, the structural features of Methyl 2-methoxy-6-[ (Z)-2-(4-ph enyl-1,2,4-triazol -3 -y l)vinyl]benzoate make it an attractive scaffold for further derivatization and optimization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties. This flexibility is particularly valuable in drug discovery efforts aimed at developing novel therapeutics with improved efficacy and reduced side effects.

The computational modeling studies have also provided valuable insights into the interactions between Methyl 2-methoxy -6-[ (Z)-2-(4-ph enyl -1 , 2 , 4 -triazol -3 -y l )vin yl ]benz o ate and biological targets. These studies have helped predict its binding modes and affinity for various enzymes and receptors. Such information is crucial for designing targeted drug interventions and optimizing therapeutic strategies.

In conclusion, Methyl 2-methoxy -6-[ (Z)- 2 -( 4 -ph enyl -1 , 2 , 4 -triaz ol -3 -y l )viny l ]benzoate represents a significant advancement in chemical and biomedical research. Its complex structure and unique functional groups make it a versatile molecule with potential applications in multiple therapeutic areas. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance as a valuable asset in modern drug discovery efforts.